Cas no 21727-09-3 (Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-)

• Product Name: Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
• CAS No: 21727-09-3
• MF: C₈H₂Cl₅NO
• MW: 305.372577190399
• CID: 262198
• PubChem ID: 30774
• Update Time: 2025-04-19

Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
• 2-hydroxy-2-(2,3,4,5,6-pentachlorophenyl)acetonitrile
• benzeneacetonitrile, 2,3,4,5,6-pentachloro-alpha-hydroxy-
• Hydroxy(pentachlorophenyl)acetonitrile
• MANDELONITRILE, PENTACHLORO-
• Mandelonitrile, 2,3,4,5,6-pentachloro-
• Pentachlormandelsaurenitril
• PCMN
• Pentachloromandelonitrile
• (Pentachlorophenyl)glycolonitrile
• BRN 2138728
• Oryzon
• 21727-09-3
• SCHEMBL11119463
• DTXSID00944339

• Inchi： 1S/C8H2Cl5NO/c9-4-3(2(15)1-14)5(10)7(12)8(13)6(4)11/h2,15H
• InChI Key： SMARLDCRQUMZJR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(C#N)O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 302.85816
• Monoisotopic Mass: 302.857902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 4.2

Experimental Properties

• Density: 1.758
• Boiling Point: 417.5°Cat760mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.629
• PSA: 44.02